Cas no 1003564-42-8 (9-Cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane)

• Product Name: 9-Cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane
• CAS No: 1003564-42-8
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5791753
• PubChem ID: 66661077
• Update Time: 2025-06-12

9-Cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• EN300-739150
• 1003564-42-8
• 9-cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane
• SCHEMBL346047
• 9-Cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane

• Inchi： 1S/C11H20N2O/c1-2-10(1)13-6-3-11(4-7-13)9-12-5-8-14-11/h10,12H,1-9H2
• InChI Key： AOWQMVJAPPPIOJ-UHFFFAOYSA-N
• SMILES： O1CCNCC21CCN(CC2)C1CC1

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 24.5Ų

Additional information on 9-Cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane

Professional Introduction to Compound with CAS No. 1003564-42-8 and Product Name: 9-Cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane

The compound identified by the CAS number 1003564-42-8 and the product name 9-Cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane represents a significant advancement in the field of medicinal chemistry. This spirocyclic compound, featuring a unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The spirocyclic core, composed of an oxygen atom and two nitrogen atoms linked in a cyclic arrangement, contributes to its distinctive chemical properties and biological activities.

Recent research has highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to exhibit high binding affinity and selectivity towards biological targets. The presence of both oxa and diazaspiro moieties in 9-Cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane enhances its structural complexity, which can be leveraged to modulate specific biological pathways. This compound’s architecture is particularly intriguing because it combines elements that are known to interact favorably with biological systems, such as hydrogen bonding and hydrophobic interactions.

One of the most compelling aspects of 9-Cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane is its potential as a scaffold for developing novel therapeutic agents. The spirocyclic structure provides a rigid framework that can be modified to optimize pharmacokinetic properties and target specificity. Studies have demonstrated that spirocyclic compounds often exhibit improved metabolic stability and reduced susceptibility to enzymatic degradation, making them attractive candidates for long-term therapeutic use.

The 9-Cyclopropyl substituent in the molecule plays a crucial role in determining its overall physicochemical properties. This group contributes to the compound’s lipophilicity, which is a critical factor in drug absorption, distribution, metabolism, and excretion (ADME). By fine-tuning the lipophilicity profile through structural modifications, researchers can enhance the compound’s bioavailability and therapeutic efficacy.

Advances in computational chemistry have enabled more precise predictions of the biological activity of complex molecules like 9-Cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane. Molecular docking studies have shown that this compound interacts with several key biological targets, including enzymes and receptors involved in inflammation, pain signaling, and neurodegenerative diseases. These interactions suggest potential therapeutic applications in conditions such as chronic pain syndromes and neuroinflammatory disorders.

In vitro studies have provided preliminary evidence of the pharmacological activity of 9-Cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane. Researchers have observed significant inhibitory effects on certain enzymes implicated in disease pathways, indicating its potential as a lead compound for further development. Additionally, cell-based assays have revealed promising results regarding its ability to modulate cellular processes relevant to therapeutic intervention.

The synthesis of 9-Cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane presents unique challenges due to its complex structural features. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. The development of efficient synthetic routes is essential for advancing preclinical studies and eventual clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 9-Cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane. Predictive models have been trained on large datasets of bioactive compounds to identify structural features that correlate with therapeutic efficacy. These models have helped researchers prioritize compounds for experimental validation, thereby streamlining the drug development pipeline.

The future prospects for 9-Cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area.

In conclusion,9-Cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecane, identified by CAS No. 1003564-42-8, represents a significant advancement in medicinal chemistry with its unique structural framework and potential therapeutic applications. The combination of computational modeling, synthetic chemistry advancements,and machine learning approaches continues to enhance our ability to develop novel therapeutics based on complex molecular scaffolds like this one.